Cas no 1891255-96-1 (3-amino-2-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1891255-96-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6203667
• PubChem ID: 117244189
• Update Time: 2025-11-06

3-amino-2-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid
• 1891255-96-1
• 3-amino-2-[2-(trifluoromethyl)phenyl]propanoic acid
• EN300-1970500

• Inchi： 1S/C10H10F3NO2/c11-10(12,13)8-4-2-1-3-6(8)7(5-14)9(15)16/h1-4,7H,5,14H2,(H,15,16)
• InChI Key： KNGDQCARELRQCN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)O)CN)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid

Professional Introduction to 3-amino-2-2-(trifluoromethyl)phenylpropanoic Acid (CAS No. 1891255-96-1)

3-amino-2-2-(trifluoromethyl)phenylpropanoic acid, with the chemical identifier CAS No. 1891255-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, combines a phenyl ring substituted with a trifluoromethyl group and an amino acid-like moiety, making it a versatile intermediate in the synthesis of various bioactive molecules.

The nomenclature of this compound follows the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The presence of both an amino group and a carboxylic acid group provides multiple functional handles for further chemical modifications, which are crucial for developing novel therapeutic agents. The trifluoromethyl group, a key structural feature, enhances the metabolic stability and lipophilicity of the molecule, attributes that are highly valued in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and inflammatory diseases. Compounds like 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid are being explored as potential scaffolds for small-molecule drugs due to their ability to modulate biological pathways involved in disease progression. For instance, studies have indicated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic properties, making them attractive candidates for drug development.

The synthesis of 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are commonly employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in producing structurally complex molecules.

Recent research has highlighted the potential of this compound in addressing unmet medical needs. For example, preliminary studies suggest that derivatives of 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid may exhibit inhibitory activity against certain enzymes implicated in cancer cell proliferation. The trifluoromethyl group's electron-withdrawing nature can enhance binding affinity to biological targets, potentially leading to more effective therapeutic interventions. Additionally, the amino group provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The role of computational chemistry in optimizing the design and synthesis of 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid cannot be overstated. Molecular modeling techniques enable researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By leveraging computational tools, scientists can identify optimal reaction pathways and predict the outcomes of chemical modifications with remarkable accuracy. This interdisciplinary approach is pivotal in accelerating the discovery and development of new drugs.

In conclusion, 3-amino-2-2-(trifluoromethyl)phenylpropanoic acid (CAS No. 1891255-96-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The combination of innovative synthetic methods and computational chemistry ensures that compounds like this will remain at the forefront of pharmaceutical innovation.